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Compound of Interest

Compound Name: Lepimectin A4
CAS No.: 171249-05-1
Cat. No.: B3025985

Get Quote

\ J

An In-depth Technical Guide to the Physicochemical Properties of Lepimectin A4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Lepimectin A4, a potent macrocyclic lactone used in agriculture. The information
is curated for researchers, scientists, and professionals involved in drug development and
analytical sciences.

Core Physicochemical Characteristics

Lepimectin A4 is a semi-synthetic derivative of the milbemycin class of compounds.[1][2] It is
one of the two major components, alongside Lepimectin A3, that constitute the commercial
insecticide Lepimectin.[1][2][3] The structural differences between the A3 and A4 isomers are
subtle, relating to methyl and ethyl substitutions on the milbemycin backbone.[3]

Identification and Molecular Structure
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Property Value Source
(6R,13R,25R)-5-O-demethyl-
28-deoxy-6,28-epoxy-25-ethyl-

IUPAC Name 13- [4][5]
[[(methoxyimino)phenylacetyl]o
xy]-milbemycin B

CAS Number 171249-05-1 [1][4]1[5][6]

Molecular Formula C41H53N0O10 (114151617181

Molecular Weight

719.87 g/mol (also reported as
719.9 g/mol)

[1]14]E5106]071i8]

Exact Mass

719.3669

[4]

Elemental Analysis

C: 68.41%; H: 7.42%:; N:
1.95%; O: 22.22%

[4]

Physical and Chemical Properties
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Property Value Source
Appearance Off-white solid [1]
Purity >95% (41151161181

Soluble in ethanol, methanol,

- Dimethylformamide (DMF),
Solubility ] ] [L112][415118]
and Dimethyl sulfoxide

(DMSO).[1][2][4][5][]

Short term (days to weeks): O -
Storage Conditions 4°C; Long term (months to [41151[8]
years): -20°C.[4][5][8]

Stabilit > 4 years when stored properly 5116]
abili
Y at -20°C.[5][8]

Shipped at ambient
Shipping Conditions temperature as a non- [415]

hazardous chemical.[4][5]

Mechanism of Action: Glutamate-Gated Chloride
Channels

Similar to other milbemycins, Lepimectin A4's insecticidal, acaricidal, and nematocidal
properties stem from its activity as an allosteric modulator of glutamate-gated chloride channels
(GluCls) in invertebrates.[1][2][9] This action leads to an increased influx of chloride ions into
nerve and muscle cells, causing hyperpolarization, which results in paralysis and eventual
death of the target pest.[9]
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Mechanism of action of Lepimectin A4 on GluCI channels.

Experimental Protocols: Residue Analysis

The determination of Lepimectin A4 residues in agricultural products is crucial for ensuring
food safety. High-Performance Liquid Chromatography (HPLC) coupled with a Photodiode
Array (PDA) detector is a common analytical method.[10][11]

Sample Preparation and Extraction

A validated method for determining lepimectin residues in agricultural commodities involves
several key steps:[10][11]

o Extraction: The initial step is to extract lepimectin residues from the sample matrix. This is
typically achieved by homogenizing the sample with a solvent like methanol or acetonitrile.
[10][11][12]

 Partitioning: A liquid-liquid partitioning step is then employed to separate the analyte from
interfering substances. Dichloromethane or a combination of ethyl acetate and n-hexane are
commonly used for this purpose.[10][12]

 Purification/Clean-up: The extract is further purified to remove any remaining matrix
components that could interfere with the analysis. This is often accomplished using Solid
Phase Extraction (SPE) with an aminopropyl (NH2) cartridge.[10][11]

HPLC-PDA Analysis

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3025985/docs?utm_src=pdf-body-img#physicochemical-properties-of-lepimectin-a4
https://www.benchchem.com/product/b3025985/docs?utm_src=pdf-body#physicochemical-properties-of-lepimectin-a4
https://www.benchchem.com/product/b3025985/docs?utm_src=pdf-body#physicochemical-properties-of-lepimectin-a4
https://www.researchgate.net/publication/263993422_Development_and_validation_of_an_analytical_method_for_the_determination_of_lepimectin_residues_by_HPLC-PDA
https://www.researchgate.net/publication/340130254_Residue_level_and_dissipation_pattern_of_lepimectin_in_shallots_using_high-performance_liquid_chromatography_coupled_with_photodiode_array_detection
https://www.researchgate.net/publication/263993422_Development_and_validation_of_an_analytical_method_for_the_determination_of_lepimectin_residues_by_HPLC-PDA
https://www.researchgate.net/publication/340130254_Residue_level_and_dissipation_pattern_of_lepimectin_in_shallots_using_high-performance_liquid_chromatography_coupled_with_photodiode_array_detection
https://www.researchgate.net/publication/263993422_Development_and_validation_of_an_analytical_method_for_the_determination_of_lepimectin_residues_by_HPLC-PDA
https://www.researchgate.net/publication/340130254_Residue_level_and_dissipation_pattern_of_lepimectin_in_shallots_using_high-performance_liquid_chromatography_coupled_with_photodiode_array_detection
https://www.mhlw.go.jp/content/001110842.pdf
https://www.researchgate.net/publication/263993422_Development_and_validation_of_an_analytical_method_for_the_determination_of_lepimectin_residues_by_HPLC-PDA
https://www.mhlw.go.jp/content/001110842.pdf
https://www.researchgate.net/publication/263993422_Development_and_validation_of_an_analytical_method_for_the_determination_of_lepimectin_residues_by_HPLC-PDA
https://www.researchgate.net/publication/340130254_Residue_level_and_dissipation_pattern_of_lepimectin_in_shallots_using_high-performance_liquid_chromatography_coupled_with_photodiode_array_detection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The purified sample is then analyzed using an HPLC-PDA system. The specific conditions can
vary, but a general protocol would include:

e Chromatographic Column: A C18 reverse-phase column is typically used for separation.

» Mobile Phase: A mixture of organic solvents (e.g., acetonitrile) and water in a gradient or
isocratic elution.

o Detection: The photodiode array detector is set to monitor the absorbance at the wavelength
of maximum absorbance for Lepimectin A4.

» Quantification: The concentration of lepimectin is determined by comparing the peak area of
the analyte in the sample to that of a known standard. The limit of detection (LOD) and limit
of quantification (LOQ) for this method have been reported as 0.005 mg/kg and 0.01 mg/kg,
respectively.[10][11]
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Workflow for the analysis of Lepimectin A4 residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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